tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate
Overview
Description
Tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate is a chemical compound that belongs to the class of sulfonamide derivatives. It is a white crystalline powder and is commonly used in scientific research applications.
Mechanism of Action
The mechanism of action of tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate is not well understood. However, it is believed to exert its biological activity by inhibiting the activity of enzymes such as protein kinases, proteases, and phosphodiesterases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-tumor, and anti-viral activities. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate in lab experiments is its high purity and stability. It is also readily available and relatively easy to synthesize. However, one of the limitations is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the use of tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate in scientific research. One potential direction is the development of new inhibitors of protein kinases, proteases, and phosphodiesterases using this compound as a building block. Another potential direction is the investigation of its anti-inflammatory, anti-tumor, and anti-viral activities in vivo. Additionally, the development of new synthetic methods for this compound may also be an area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its biological activity and potential applications.
Scientific Research Applications
Tert-butyl 4-[(3,4-dimethylphenyl)sulfonyl]-1-piperazinecarboxylate has been used in various scientific research applications such as drug discovery and development, medicinal chemistry, and chemical biology. It is commonly used as a building block in the synthesis of biologically active compounds such as inhibitors of protein kinases, proteases, and phosphodiesterases.
Properties
IUPAC Name |
tert-butyl 4-(3,4-dimethylphenyl)sulfonylpiperazine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-13-6-7-15(12-14(13)2)24(21,22)19-10-8-18(9-11-19)16(20)23-17(3,4)5/h6-7,12H,8-11H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDSUCHKQONXNQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)OC(C)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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